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Compound of Interest

Compound Name: Nitrosobiotin

Cat. No.: B1220685 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational plans, and disposal

procedures for handling Nitrosobiotin. Given that Nitrosobiotin is a nitroso compound and is

suspected of causing cancer, all handling must be conducted with stringent safety measures to

minimize exposure and ensure a safe laboratory environment.

Hazard Identification and Classification
Nitrosobiotin is classified as a hazardous chemical. The following table summarizes its hazard

classifications according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).
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Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Carcinogenicity 2

H351: Suspected

of causing

cancer

Warning

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation
Warning

Serious Eye

Damage/Eye

Irritation

2

H319: Causes

serious eye

irritation

Warning

Specific Target

Organ Toxicity

(Single

Exposure);

Respiratory Tract

Irritation

3

H335: May

cause respiratory

irritation

Warning

Chemical and Physical Properties
A summary of the key chemical and physical properties of Nitrosobiotin is provided below.

Specific quantitative data on solubility and stability is limited in publicly available literature;

therefore, it is prudent to handle this compound with the assumption that it may be unstable

under various conditions.

Property Value

Molecular Formula C₁₀H₁₅N₃O₄S

Molecular Weight 273.31 g/mol

Appearance Light Brown Solid

Storage Temperature -20°C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1220685?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1220685?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol is critical to minimize the risks associated with

handling Nitrosobiotin.

Preparation and Engineering Controls
Designated Area: All work with Nitrosobiotin must be conducted in a designated area, such

as a certified chemical fume hood, to prevent inhalation exposure.

Personal Protective Equipment (PPE) Inspection: Before starting any procedure, inspect all

PPE to ensure it is in good condition and appropriate for handling a potent compound.

Spill Kit: Ensure a spill kit containing appropriate absorbent materials, decontamination

solutions, and waste disposal bags is readily accessible.

Emergency Plan: All personnel must be familiar with the laboratory's emergency plan,

including procedures for accidental exposure and spills.

Required Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Nitrosobiotin:
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PPE Category Specification Purpose

Hand Protection
Nitrile gloves (double gloving is

recommended)

Provides a barrier against skin

contact.

Eye Protection
Chemical safety goggles with

side shields or a face shield

Protects eyes from splashes

and airborne particles.

Body Protection
A lab coat with long sleeves,

preferably disposable

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved respirator

may be necessary for certain

operations, such as handling

large quantities or in case of a

spill. A self-contained breathing

apparatus is recommended for

emergency situations.

Protects against inhalation of

airborne particles or vapors.

Step-by-Step Handling Protocol
Transporting: Transport Nitrosobiotin in a sealed, clearly labeled, and chemically resistant

secondary container.

Weighing: Weigh solid Nitrosobiotin within the chemical fume hood. Use a dedicated

balance if possible, or clean the balance thoroughly after use.

Preparing Solutions: Prepare solutions within the chemical fume hood. Add the solvent to the

Nitrosobiotin slowly to avoid splashing.

Post-Handling: After handling, wipe down the work area with an appropriate decontamination

solution. Remove and dispose of contaminated PPE in the designated hazardous waste

container. Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan
Nitrosobiotin and all materials contaminated with it are considered hazardous waste and must

be disposed of in accordance with institutional, local, state, and federal regulations.
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Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste, including gloves, disposable lab coats,

pipette tips, and wipes, in a clearly labeled, sealed, and leak-proof hazardous waste

container.

Liquid Waste: Collect all unused solutions and contaminated solvents in a designated,

labeled, sealed, and chemically resistant hazardous waste container.

Chemical Decontamination and Disposal
While incineration by a licensed hazardous waste disposal contractor is the standard

procedure, chemical degradation can be an alternative for liquid waste. A potential method for

the degradation of N-nitroso compounds involves treatment with aluminum-nickel alloy powder

in an aqueous alkaline solution. This procedure should only be carried out by trained personnel

in a controlled laboratory setting.

Caution: This degradation procedure should not be performed in acetone or dichloromethane

as the reaction may be slow or incomplete.

Experimental Workflow and Safety Logic
The following diagrams illustrate the standard workflow for handling Nitrosobiotin and the

logical relationships of the safety protocols.
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To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Nitrosobiotin]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220685#personal-protective-equipment-for-
handling-nitrosobiotin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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